8-methoxy-6-methyl-4-oxo-4H-chromene-2-carboxylic acid

• Molecular Formula: C12H10O5
• Molecular Weight: 234.2 g/mol
• IUPAC Name: 8-methoxy-6-methyl-4-oxochromene-2-carboxylic acid
• InChI: InChI=1S/C12H10O5/c1-6-3-7-8(13)5-10(12(14)15)17-11(7)9(4-6)16-2/h3-5H,1-2H3,(H,14,15)
• InChI Key: QRZXSQFIWVKOEX-UHFFFAOYSA-N
• SMILES: CC1=CC(=C2C(=C1)C(=O)C=C(O2)C(=O)O)OC
• Canonical SMILES: CC1=CC2=C(C(=C1)OC)OC(=CC2=O)C(=O)O

Description

8-methoxy-6-methyl-4-oxo-4H-chromene-2-carboxylic acid, also known as Coumarin-3-carboxylic acid (CCA), is a chemical compound that belongs to the coumarin family. It has been widely studied due to its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of CCA is not fully understood, but it is believed to be mediated by its ability to interact with various cellular targets, including DNA, RNA, and proteins. CCA has been reported to inhibit the activity of enzymes such as topoisomerase II and histone deacetylase, which are involved in DNA replication and gene expression, respectively. CCA has also been shown to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
CCA has been found to have various biochemical and physiological effects. It has been reported to inhibit the production of reactive oxygen species (ROS) and nitric oxide (NO), which are involved in oxidative stress and inflammation. CCA has also been shown to modulate the activity of various signaling pathways, including the MAPK and NF-κB pathways, which are involved in cell proliferation and inflammation.

Advantages and Limitations for Lab Experiments

CCA has several advantages and limitations for lab experiments. One of the advantages is its ability to act as a fluorescent probe, which can be used to study the binding of proteins and DNA. CCA is also relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations of CCA is its low solubility in water, which can affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for CCA research. One direction is the development of new CCA derivatives with improved solubility and bioavailability. Another direction is the exploration of the anticancer potential of CCA in vivo using animal models. Additionally, the use of CCA as a fluorescent probe for studying the structure and function of nucleic acids and proteins could be further explored. Finally, the potential of CCA as an anticoagulant and antibiotic agent could be investigated in more detail.
In conclusion, 8-methoxy-6-methyl-4-oxo-4H-chromene-2-carboxylic acid (CCA) is a chemical compound that has potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of CCA and its derivatives in various scientific fields.

Synthesis Methods

CCA can be synthesized using different methods, including the Perkin reaction, Knoevenagel condensation, and Wittig reaction. The most common method involves the condensation of salicylaldehyde and malonic acid in the presence of a catalyst, such as piperidine or pyridine, followed by cyclization using concentrated sulfuric acid. The yield of CCA using this method is around 50%.

Scientific Research Applications

CCA has been extensively studied for its various scientific applications. In medicinal chemistry, CCA has been found to possess anti-inflammatory, antioxidant, and anticancer properties. It has been reported to inhibit the growth of cancer cells and induce apoptosis in various cancer cell lines, including breast, lung, and colon cancer. CCA has also been shown to have potential as an anti-inflammatory agent by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.
In biochemistry, CCA has been used as a fluorescent probe to study the binding of proteins and DNA. It has been reported to bind to DNA and RNA, and its fluorescence properties have been exploited to develop assays for detecting nucleic acids. CCA has also been used as a probe for studying protein-protein interactions and protein-ligand interactions.
In pharmacology, CCA has been found to have potential as an anticoagulant agent by inhibiting the activity of thrombin. It has also been reported to have antifungal and antibacterial activities, making it a potential candidate for developing new antibiotics.